Cas no 851096-12-3 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide
• CAS No: 851096-12-3
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5854783
• PubChem ID: 4077939
• Update Time: 2025-06-26

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methylbenzamide
• Benzamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-methyl-
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylbenzamide
• AKOS024586866
• F0611-0009
• AB00669210-01
• EU-0058364
• 851096-12-3
• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide

• Inchi： 1S/C21H22N2O2/c1-13-6-4-5-7-18(13)21(25)22-9-8-16-12-17-10-14(2)15(3)11-19(17)23-20(16)24/h4-7,10-12H,8-9H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： ZGRSHYUCLNSNGU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C(C)=C2)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 585.2±50.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide

Comprehensive Overview of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide (CAS No. 851096-12-3)

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide, with the CAS number 851096-12-3, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline derivative family, which is known for its diverse biological activities. The structural complexity of this molecule, featuring a 6,7-dimethyl-2-oxo-1,2-dihydroquinoline core linked to a 2-methylbenzamide moiety via an ethyl spacer, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for quinoline-based compounds has surged due to their potential applications in drug discovery. The N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide is no exception, as it exhibits unique physicochemical properties that could be leveraged for developing targeted therapies. Researchers are particularly intrigued by its molecular structure, which combines aromatic rings and amide functionalities, offering a versatile scaffold for further chemical modifications.

The compound's CAS No. 851096-12-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. One of the key areas of interest is its potential role in modulating specific biological pathways. For instance, the 6,7-dimethyl-2-oxo-1,2-dihydroquinoline fragment is structurally similar to known enzyme inhibitors, suggesting possible applications in enzyme-targeted therapies. Additionally, the 2-methylbenzamide group may contribute to enhanced binding affinity with certain protein targets, a hypothesis supported by computational docking studies.

From a synthetic perspective, the preparation of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide involves multi-step organic reactions, including condensation and amidation processes. The purity and yield of the final product are critical for its subsequent evaluation in biological assays. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research purposes.

The growing interest in personalized medicine and targeted drug delivery has further amplified the significance of compounds like N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide. Its structural features align with the current trend of designing molecules that can interact selectively with biological targets, minimizing off-target effects. This is particularly relevant in the context of cancer research, where the quest for small-molecule inhibitors with high specificity remains a top priority.

Another noteworthy aspect of this compound is its potential application in neurodegenerative disease research. The quinoline scaffold has been investigated for its ability to cross the blood-brain barrier, a property that is crucial for developing treatments for conditions like Alzheimer's and Parkinson's diseases. While N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide has not yet been extensively studied in this context, its structural analogs have shown promising results, warranting further exploration.

In the realm of drug repurposing, CAS No. 851096-12-3 could emerge as a candidate for investigating new therapeutic indications. The compound's unique pharmacophore may enable interactions with multiple biological targets, a feature that is increasingly valued in the era of polypharmacology. This approach aligns with the broader shift toward multi-target drug discovery, which aims to address complex diseases by modulating several pathways simultaneously.

The safety profile and toxicological data of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide are areas of ongoing investigation. Preliminary studies suggest that the compound exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, but comprehensive preclinical evaluations are necessary to confirm its suitability for clinical development. Researchers are also exploring its structure-activity relationships (SAR) to optimize its efficacy and reduce potential side effects.

As the scientific community continues to unravel the potential of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide, collaborations between academia and industry are expected to accelerate its translation from bench to bedside. The compound's CAS No. 851096-12-3 serves as a unique identifier in global chemical databases, facilitating knowledge sharing and innovation. With its promising attributes, this molecule exemplifies the intersection of chemical synthesis and biological discovery, paving the way for future breakthroughs in medicine.